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Compound of Interest

Compound Name:
1-(Difluoromethoxy)-3-

iodobenzene

Cat. No.: B1333251 Get Quote

Essential Safety and Handling Guide for 1-
(Difluoromethoxy)-3-iodobenzene
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

1-(Difluoromethoxy)-3-iodobenzene (CAS No. 518070-17-2). Adherence to these procedures

is critical for ensuring laboratory safety and operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
1-(Difluoromethoxy)-3-iodobenzene is classified as a combustible liquid that causes skin and

serious eye irritation, and may cause respiratory irritation.[1] Appropriate PPE is mandatory to

minimize exposure risks.

Recommended Personal Protective Equipment:
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Protection Type Specification Purpose

Eye/Face Protection

Chemical safety goggles or a

face shield. Must meet ANSI

Z87.1-2003 standards.[2]

To protect against chemical

splashes and sprays.

Skin Protection

Flame-resistant lab coat and

chemically resistant gloves

(e.g., flexible laminate gloves

like Silver Shield or 4H for

unknown toxicities, worn under

heavy-duty outer gloves).[2]

To prevent skin contact,

irritation, and potential

absorption.

Respiratory Protection

Use in a well-ventilated area or

under a fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator is

necessary.

To avoid inhalation of vapors

or mists, which can cause

respiratory irritation.[1]

Foot Protection Closed-toe shoes.[2]
To protect feet from spills and

falling objects.

Emergency First Aid Procedures
Immediate and appropriate first aid is crucial in the event of an exposure.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][3][4] Remove

contact lenses if present and easy to do.[1][3]

Seek immediate medical attention.[1][3][5]

Skin Contact

Immediately wash off with soap and plenty of

water for at least 15 minutes while removing all

contaminated clothing and shoes.[1][5][6] If skin

irritation persists, seek medical attention.[3][6]

Inhalation

Move the exposed person to fresh air at once.[1]

[5][6] If breathing is difficult or has stopped,

provide artificial respiration or oxygen.[1][5]

Seek immediate medical attention.[1][5]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.[1][3]

[6] Seek immediate medical attention.[1][3][5]

Handling, Storage, and Disposal
Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.[7]

Do not breathe vapors or mists.[1]

Keep away from heat, sparks, open flames, and other ignition sources.[1][3][6]

Wash hands thoroughly after handling.[1][3][6]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3]
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Protect from direct sunlight and light.[1][6]

Keep away from incompatible materials such as strong oxidizing agents.[3][6]

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[1][3][6]

Do not empty into drains.[1]

The first rinse of an empty container should be collected and disposed of as hazardous

waste.[8] For highly toxic chemicals, the first three rinses must be collected.[8]

Experimental Protocols and Data
Physical and Chemical Properties:

Property Value

CAS Number 518070-17-2[9]

Molecular Formula C7H5F2IO

Molecular Weight 270.016 g/mol

Appearance Light yellow liquid[1]

Purity 95%

Storage Temperature 2-8 °C
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Caption: Standard Operating Procedure for Handling 1-(Difluoromethoxy)-3-iodobenzene.
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Chemical Spill Response Plan

Immediate Actions

Containment & Cleanup

Follow-up

Chemical Spill Occurs

Alert Others in the Area

Evacuate Immediate Area if Necessary

Increase Ventilation (if safe to do so)
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Report the Incident to Supervisor
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Caption: Chemical Spill Response Plan for 1-(Difluoromethoxy)-3-iodobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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